Cas no 93940-26-2 (1,2-Benzenedicarboxylic acid, acetyl- (9CI))

• Product Name: 1,2-Benzenedicarboxylic acid, acetyl- (9CI)
• CAS No: 93940-26-2
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 811392
• PubChem ID: 3022968
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, acetyl- (9CI)
• 3-acetylphthalic acid
• acetylphthalic acid
• EINECS 300-420-7
• 93940-26-2
• DTXSID50239909
• NS00039773
• SCHEMBL411156

• Inchi： 1S/C10H8O5/c1-5(11)6-3-2-4-7(9(12)13)8(6)10(14)15/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key： QFNYIIZQJHOGII-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C(=O)O)C=1C(=O)O

Computed Properties

• Exact Mass: 208.037173
• Monoisotopic Mass: 208.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.7

Experimental Properties

• Density: 1.425
• Boiling Point: 443.2°Cat760mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.602